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Compound of Interest

Compound Name: Propyl triflate

Cat. No.: B3050910 Get Quote

Introduction

Propyl triflate, also known as propyl trifluoromethanesulfonate, is an organic compound that

serves as a powerful and versatile reagent in organic synthesis. Its significance in the fields of

chemical research and drug development stems from the triflate group (-OTf), which is an

excellent leaving group. This property facilitates a wide range of nucleophilic substitution

reactions, making propyl triflate a valuable tool for introducing a propyl group into various

molecular scaffolds. This technical guide provides an in-depth overview of propyl triflate,

including its chemical identity, physical and spectroscopic properties, a detailed experimental

protocol for its synthesis, and its applications in synthetic chemistry.

Core Data and Molecular Structure
Propyl triflate is characterized by the following identifiers and molecular structure:

Chemical Identity

CAS Number: 29702-90-7[1]

IUPAC Name: propyl trifluoromethanesulfonate[1]

Molecular Formula: C₄H₇F₃O₃S[1]

Molecular Structure
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SMILES: CCCOS(=O)(=O)C(F)(F)F[1]

InChI Key: MJYCCJGURLWLGE-UHFFFAOYSA-N[1]

Physicochemical and Spectroscopic Properties
The following tables summarize the key physical and spectroscopic properties of propyl
triflate. It is important to note that while spectroscopic data is derived from experimental

results, the listed physical properties are computationally derived and should be considered as

estimates.

Table 1: Physical Properties of Propyl Triflate

Property Value Source

Molecular Weight 192.16 g/mol PubChem[1]

XLogP3 1.8 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 192.00679974 Da PubChem[1]

Monoisotopic Mass 192.00679974 Da PubChem[1]

Topological Polar Surface Area 51.8 Å² PubChem[1]

Heavy Atom Count 11 PubChem[1]

Table 2: Spectroscopic Data of Propyl Triflate
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Spectroscopy Data

¹H NMR (CCl₄)
δ 4.45 (t, 2H, J=6 Hz, CH₂O--), 1.83 (m, 2H,

CH₂CH₂O--), 1.08 ppm (t, 3H, J=6 Hz, CH₃)

¹⁹F NMR (CCl₄) φ 75.80 ppm (s)

IR (CCl₄)
2990 (m), 1460 (w), 1420 (vs), 1250 (s), 1220

(vs), 1155 (vs), 950 cm⁻¹ (vs)

Experimental Protocol: Synthesis of Propyl Triflate
The following is a detailed methodology for the synthesis of propyl triflate from propanol and

triflic anhydride.

Materials:

Propanol (0.30 g, 5 mmol)

Pyridine (0.395 g, 5 mmol)

Triflic anhydride (1.41 g, 5 mmol)

Carbon tetrachloride (CCl₄)

Magnesium sulfate (MgSO₄)

Water

Procedure:

A solution of triflic anhydride (1.41 g, 5 mmol) in 10 ml of carbon tetrachloride is prepared

and cooled to 0°C with stirring.

A separate solution of propanol (0.30 g, 5 mmol) and pyridine (0.395 g, 5 mmol) in 5 ml of

carbon tetrachloride is prepared.

The propanol-pyridine solution is added dropwise to the stirred triflic anhydride solution at

0°C.
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The reaction mixture is stirred for 15 minutes.

The resulting solution is filtered to remove pyridinium triflate salt.

The filtrate is washed with water to remove any remaining water-soluble impurities.

The organic layer is dried over anhydrous magnesium sulfate.

The final product, propyl triflate, is obtained in solution. NMR analysis can be performed

using a quantitative reference, such as chlorobenzene, to determine the yield.

Synthesis Workflow
The synthesis of propyl triflate involves the reaction of propanol with triflic anhydride in the

presence of a base, pyridine, to neutralize the triflic acid byproduct.

Caption: Synthesis of Propyl Triflate Workflow.

Applications in Research and Drug Development
Alkyl triflates, including propyl triflate, are highly effective alkylating agents due to the

exceptional leaving group ability of the triflate anion. This reactivity makes them valuable

intermediates in the synthesis of complex organic molecules, including active pharmaceutical

ingredients (APIs).

The introduction of an n-propyl group can significantly influence the pharmacological properties

of a drug molecule, such as its lipophilicity, metabolic stability, and binding affinity to its target.

While specific examples detailing the use of propyl triflate in the synthesis of marketed drugs

are not readily available in public literature, its utility can be inferred from the broader

application of alkyl triflates in medicinal chemistry. For instance, the alkylation of amines,

alcohols, thiols, and other nucleophilic functional groups is a fundamental transformation in the

construction of diverse molecular libraries for drug discovery.

The reaction of propyl iodide with silver triflate has been reported to yield a mixture of propyl

and isopropyl triflates, with the product ratio being dependent on the solvent. This highlights

the potential for rearrangements and the need for carefully controlled reaction conditions when

using propyl triflate or generating it in situ.
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In summary, propyl triflate is a valuable reagent for researchers and drug development

professionals, enabling the efficient introduction of a propyl moiety into a wide array of chemical

structures. Its high reactivity, facilitated by the triflate leaving group, ensures its continued

importance in the field of organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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